(R)-1-(3-Aminopiperidin-1-yl)ethanone dihydrochloride

• IUPAC Name: 1-[(3R)-3-aminopiperidin-1-yl]ethanone;dihydrochloride
• InChI: InChI=1S/C7H14N2O.2ClH/c1-6(10)9-4-2-3-7(8)5-9;;/h7H,2-5,8H2,1H3;2*1H/t7-;;/m1../s1
• InChI Key: YQGLCYRTQRISIT-XCUBXKJBSA-N
• Canonical SMILES: CC(=O)N1CCCC(C1)N.Cl.Cl
• Isomeric SMILES: CC(=O)N1CCC[C@H](C1)N.Cl.Cl
• Molecular Formula: C7H16Cl2N2O
• Molecular Weight: 215.12 g/mol

Description

(R)-1-(3-Aminopiperidin-1-yl)ethanone dihydrochloride, also known as R-ACE, is a chemical compound used in scientific research. It is a chiral molecule that is synthesized for various research applications. R-ACE is a versatile compound that has been used in various studies to understand the biochemical and physiological effects of different compounds.

Scientific Research Applications

Synthesis and Chemical Applications

• Synthesis Techniques : A study by Jiang Jie-yin (2015) detailed the synthesis of (R)-3-aminopiperidine dihydrochloride from Ethyl nipecotate, employing chiral separation, Boc protection, aminolysis, Hofmann rearrangement, and deprotection into hydrochloride, achieving an overall yield of 43.1% (Jiang Jie-yin, 2015).

Pharmacological Research

• Neuroprotective Agents : Research by R. Gitto et al. (2014) on the synthesis of 2-(4-arylpiperidin-1-yl)-1-(1H-indol-3-yl)ethanone derivatives demonstrated significant binding affinity in [(3)H]ifenprodil competition binding assays, indicating potential as neuroprotective agents. One compound notably reduced NMDA-mediated excitatory post-synaptic currents, suggesting antagonistic effects and highlighting its potential as a prototype for drug development (R. Gitto et al., 2014).

Material Science and Luminescent Properties

• Luminescent Properties : Jun Xu et al. (2010) explored the luminescent properties of terbium and europium complexes with an amino-alkenone type ligand, demonstrating that the Tb3+ complex exhibited characteristic emissions under UV light, but not the Eu3+ complex. This research highlights the application of such compounds in the development of luminescent materials (Jun Xu et al., 2010).

Antimicrobial and Antifungal Activities

• Antimicrobial and Antifungal Activities : Vladimír Pejchal et al. (2015) synthesized a series of 1-[(1R)-1-(6-fluoro-1,3-benzothiazol-2-yl)ethyl]-3-substituted phenyl amides, which showed comparable or slightly better antibacterial and antifungal activity against various strains to medicinal standards. This study illustrates the potential of such compounds in developing new antimicrobial and antifungal agents (Vladimír Pejchal et al., 2015).